4-Fluoro-3-(pyrazin-2-yl)phenylamine

• Molecular Formula: C10H8FN3
• Molecular Weight: 189.19 g/mol
• IUPAC Name: 4-fluoro-3-pyrazin-2-ylaniline
• InChI: InChI=1S/C10H8FN3/c11-9-2-1-7(12)5-8(9)10-6-13-3-4-14-10/h1-6H,12H2
• InChI Key: YVOFVKKPZSMZLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)C2=NC=CN=C2)F

Description

4-Fluoro-3-(pyrazin-2-yl)phenylamine is a useful research compound. Its molecular formula is C10H8FN3 and its molecular weight is 189.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-(2-fluoro-5-nitrophenyl)pyrazine (0.72 g, 3.3 mmol) in ethanol (20 ml) was added tin(II) chloride (2.8 g) and the mixture stirred for 3 h at ambient temperature. 25% Ammonium hydroxide (25 ml) was added and the mixture evaporated to dryness. The residual solid was boiled with ethyl acetate, and filtered whilst hot. The filtrate was evaporated at reduced pressure to give 4-fluoro-3-(pyrazin-2-yl)phenylamine: δH (400 MHz, CDCl3) 9.09 (1H, dd, J 2 and 1.5), 8.66 (1H, m), 8.51 (1H, d, J 2), 7.31 (1H, dd, J 6 and 3), 7.02 (1H, dd, J 11 and 9), 6.74 (1H, m), 3.60 (2H, br).